Cas no 349122-26-5 (4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide)

• Product Name: 4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide
• CAS No: 349122-26-5
• MF: C₁₄H₁₄BrNO₃S
• MW: 356.234861850739
• MDL: MFCD01964807
• CID: 4645565
• PubChem ID: 2494543
• Update Time: 2025-05-20

4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(2-methoxy-5-methylphenyl)-benzenesulfonamide（WS203352）
• 4-Bromo-N-(2-methoxy-5-methylphenyl)-benzenesulfonamide
• 349122-26-5
• ZNA12226
• AKOS000383585
• W17486
• Z45688350
• 4-bromo-N-(2-methoxy-5-methylphenyl)benzene-1-sulfonamide
• AS-69691
• 4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide
• CS-0061231
• STK917611

• MDL： MFCD01964807
• Inchi： 1S/C14H14BrNO3S/c1-10-3-8-14(19-2)13(9-10)16-20(17,18)12-6-4-11(15)5-7-12/h3-9,16H,1-2H3
• InChI Key： KAZHRSUUCXUBQU-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC(C)=CC=C2OC)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 354.98778g/mol
• Monoisotopic Mass: 354.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide

Research Briefing on 4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide (CAS: 349122-26-5) in Chemical Biology and Pharmaceutical Applications

The compound 4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide (CAS: 349122-26-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique structural properties. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide as a promising scaffold for the development of novel sulfonamide-based therapeutics. Sulfonamides are well-known for their diverse pharmacological activities, including antibacterial, antiviral, and anticancer properties. The bromine substitution at the para position of the benzene ring, combined with the methoxy and methyl groups on the aniline moiety, enhances the compound's binding affinity to specific biological targets, such as carbonic anhydrases and tyrosine kinases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of 4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide on carbonic anhydrase IX (CA IX), a well-established target for anticancer therapy. The compound demonstrated nanomolar inhibition potency (IC50 = 12.3 nM) and high selectivity over other CA isoforms, suggesting its potential as a lead compound for hypoxic tumor targeting. Molecular docking simulations revealed that the bromine atom forms critical hydrophobic interactions with the CA IX active site, while the sulfonamide group coordinates with the zinc ion, a hallmark of CA inhibitors.

Another area of interest is the compound's potential application in neurodegenerative diseases. A preprint from BioRxiv (2024) reported that 4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide exhibits moderate activity against amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The methoxy and methyl substitutions appear to enhance blood-brain barrier permeability, as evidenced by in vitro PAMPA-BBB assays (Pe = 8.7 × 10^-6 cm/s), making it a candidate for further optimization in CNS drug development.

From a synthetic chemistry perspective, recent advances have improved the yield and purity of 4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide. A 2024 Organic Process Research & Development paper described a novel continuous-flow synthesis method that achieves 92% yield with >99% purity, addressing previous challenges in scaling up production. The method employs a Pd-catalyzed coupling reaction followed by sulfonylation under mild conditions, significantly reducing the formation of byproducts.

Despite these promising developments, challenges remain in the clinical translation of 4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide. Pharmacokinetic studies in rodent models indicate rapid hepatic metabolism (t1/2 = 1.2 h), necessitating further structural modifications to improve metabolic stability. Additionally, the compound's solubility in aqueous media remains suboptimal (24 μg/mL at pH 7.4), posing formulation challenges for intravenous administration.

In conclusion, 4-bromo-N-(2-methoxy-5-methylphenyl)benzenesulfonamide represents a versatile chemical entity with multiple therapeutic potentials. Its unique structural features and demonstrated biological activities warrant continued investigation, particularly in cancer and neurodegenerative diseases. Future research should focus on structure-activity relationship (SAR) studies to optimize pharmacokinetic properties while maintaining target specificity. The compound's progress exemplifies the ongoing innovation in sulfonamide-based drug discovery and its relevance to addressing unmet medical needs.